Cas no 1289160-67-3 (2-chloro-6-propan-2-ylpyridine-3-carbaldehyde)

• Product Name: 2-chloro-6-propan-2-ylpyridine-3-carbaldehyde
• CAS No: 1289160-67-3
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD22199711
• CID: 4764452
• PubChem ID: 83817305
• Update Time: 2026-02-26

2-chloro-6-propan-2-ylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-isopropylnicotinaldehyde
• CS-0194318
• MFCD22199711
• E92164
• DB-192777
• 1289160-67-3
• 2-chloro-6-propan-2-ylpyridine-3-carbaldehyde

• MDL： MFCD22199711
• Inchi： 1S/C9H10ClNO/c1-6(2)8-4-3-7(5-12)9(10)11-8/h3-6H,1-2H3
• InChI Key： XLCILDNPJUGCQI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-chloro-6-propan-2-ylpyridine-3-carbaldehyde

Comprehensive Overview of 2-chloro-6-propan-2-ylpyridine-3-carbaldehyde (CAS No. 1289160-67-3)

2-chloro-6-propan-2-ylpyridine-3-carbaldehyde (CAS No. 1289160-67-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and aldehyde functional group, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure and reactivity make it a valuable asset for researchers exploring novel drug candidates, catalysts, and functional materials.

In recent years, the demand for high-purity intermediates like 2-chloro-6-propan-2-ylpyridine-3-carbaldehyde has surged, driven by advancements in precision medicine and green chemistry. Researchers are increasingly focusing on sustainable synthesis methods, and this compound's potential for low-waste production aligns with global trends toward environmentally friendly chemical processes. Additionally, its role in the development of bioactive molecules has made it a subject of interest in AI-driven drug discovery platforms, where computational models predict its utility in targeting specific enzyme inhibitors.

The physicochemical properties of 2-chloro-6-propan-2-ylpyridine-3-carbaldehyde (CAS No. 1289160-67-3) include a moderate solubility in polar solvents, making it suitable for various cross-coupling reactions. Its aldehyde group is particularly reactive, enabling facile derivatization into hydrazones, oximes, or Schiff bases, which are pivotal in constructing heterocyclic scaffolds. These features have led to its adoption in high-throughput screening libraries, where rapid structure-activity relationship (SAR) studies are essential.

From an industrial perspective, 2-chloro-6-propan-2-ylpyridine-3-carbaldehyde is often discussed in the context of scalable synthesis and process optimization. Companies specializing in custom synthesis and contract research frequently highlight its compatibility with continuous flow chemistry, a technique that reduces energy consumption and improves yield. This aligns with the growing emphasis on circular economy principles in chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in agrochemical innovation. As the agricultural sector seeks next-generation pesticides with lower environmental impact, 2-chloro-6-propan-2-ylpyridine-3-carbaldehyde derivatives are being evaluated for their pest-specific activity and biodegradability. This application resonates with current debates on food security and sustainable farming, making it a relevant keyword in academic and industrial discourse.

Quality control and analytical characterization of 2-chloro-6-propan-2-ylpyridine-3-carbaldehyde are critical for ensuring its efficacy in downstream applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are frequently searched by chemists seeking best practices for handling air-sensitive compounds or optimizing chromatographic separation protocols.

In summary, 2-chloro-6-propan-2-ylpyridine-3-carbaldehyde (CAS No. 1289160-67-3) exemplifies the intersection of cutting-edge research and industrial applicability. Its multifaceted roles in drug development, material science, and agrochemicals underscore its importance in modern chemistry. As the scientific community continues to explore its potential, this compound remains a focal point for innovation, sustainability, and interdisciplinary collaboration.